Cas no 2138805-16-8 ((5Z)-5-ethylidenespiro2.5octan-6-one)

(5Z)-5-ethylidenespiro2.5octan-6-one is a versatile organic compound with a complex cyclic structure. It exhibits unique physical and chemical properties that make it suitable for various applications in the pharmaceutical and agrochemical industries. The compound's stability and specificity towards certain biological targets contribute to its potential as a research tool and a key intermediate in drug discovery.
(5Z)-5-ethylidenespiro2.5octan-6-one structure
2138805-16-8 structure
Product Name:(5Z)-5-ethylidenespiro2.5octan-6-one
CAS No:2138805-16-8
MF:C10H14O
MW:150.217563152313
CID:5784711
PubChem ID:165740730
Update Time:2025-06-20

(5Z)-5-ethylidenespiro2.5octan-6-one Chemical and Physical Properties

Names and Identifiers

    • 2138805-16-8
    • EN300-1085255
    • (5Z)-5-ethylidenespiro[2.5]octan-6-one
    • (5Z)-5-ethylidenespiro2.5octan-6-one
    • Inchi: 1S/C10H14O/c1-2-8-7-10(5-6-10)4-3-9(8)11/h2H,3-7H2,1H3/b8-2-
    • InChI Key: BGANGFUYQWZUKM-WAPJZHGLSA-N
    • SMILES: O=C1/C(=C\C)/CC2(CC1)CC2

Computed Properties

  • Exact Mass: 150.104465066g/mol
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

(5Z)-5-ethylidenespiro2.5octan-6-one Pricemore >>

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Additional information on (5Z)-5-ethylidenespiro2.5octan-6-one

Introduction to (5Z)-5-ethylidenespiro2.5octan-6-one (CAS No. 2138805-16-8)

(5Z)-5-ethylidenespiro2.5octan-6-one, identified by its Chemical Abstracts Service number CAS No. 2138805-16-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This spirocyclic ketone has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents.

The molecular structure of (5Z)-5-ethylidenespiro2.5octan-6-one consists of a spiro carbon linking two heterocyclic rings, specifically an octanone ring and an ethylidene group. This configuration imparts a high degree of rigidity and stability to the molecule, making it a promising candidate for further chemical modifications and functionalization. The presence of the 5Z double bond indicates a specific geometric arrangement that may influence its reactivity and biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse pharmacological properties. Studies have shown that such molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for drug discovery. The (5Z)-5-ethylidenespiro2.5octan-6-one structure, with its distinct spiro framework, offers a rich platform for exploring new chemical entities with potential therapeutic benefits.

One of the most compelling aspects of (5Z)-5-ethylidenespiro2.5octan-6-one is its versatility in synthetic chemistry. The spiro center allows for the introduction of various substituents, enabling the creation of a wide range of derivatives with tailored properties. Researchers have been exploring different synthetic routes to access this compound, including catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis techniques.

The pharmacological profile of (5Z)-5-ethylidenespiro2.5octan-6-one has been the subject of several recent studies. Initial investigations have suggested that this compound may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to interact with specific biological targets has prompted further exploration into its role as an antitumor agent.

The synthesis and characterization of (5Z)-5-ethylidenespiro2.5octan-6-one have also contributed to advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These methods have not only validated the synthetic pathways but also provided insights into the conformational dynamics of the molecule.

In conclusion, (5Z)-5-ethylidenespiro2.5octan-6-one (CAS No. 2138805-16-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, coupled with its diverse chemical and biological properties, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that (5Z)-5-ethylidenespiro2.5octan-6-one will play an increasingly important role in the development of next-generation pharmaceuticals.

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